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Introduction

L82-G17 is a potent and selective small molecule inhibitor of human DNA ligase I (LigI).[1][2][3]

[4] DNA ligase I plays a crucial role in the final steps of DNA replication, recombination, and

repair by joining breaks in the phosphodiester backbone of DNA. L82-G17 functions as an

uncompetitive inhibitor, offering a valuable tool for investigating the catalytic activity and cellular

functions of LigI.[1][3][4] Its ability to selectively inhibit LigI makes it a significant compound for

cancer research and the development of anti-cancer agents that target DNA repair pathways.

[2][5]

Mechanism of Action

L82-G17 specifically targets the third and final step of the DNA ligation process:

phosphodiester bond formation.[1][6] Unlike competitive inhibitors that bind to the enzyme's

active site, L82-G17 is an uncompetitive inhibitor. It binds to the enzyme-substrate complex,

specifically the complex formed by non-adenylated LigI with the DNA-adenylate intermediate.

[1] This binding stabilizes the LigI-DNA complex, preventing the final sealing of the DNA nick

and leading to an accumulation of DNA breaks. This mechanism is distinct from its parent

compound, L82, which exhibits both competitive and uncompetitive inhibition.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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